Cas no 1953158-41-2 (3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid)

3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid structure
1953158-41-2 structure
Product Name:3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid
CAS No:1953158-41-2
MF:C11H21NO5
MW:247.288143873215
MDL:MFCD33549375
CID:4489430
PubChem ID:155970434
Update Time:2025-04-24

3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • β-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-(3-hydroxypropyl)-
    • 3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid
    • 3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid
    • EN300-27778842
    • 1953158-41-2
    • MDL: MFCD33549375
    • Inchi: 1S/C11H21NO5/c1-11(2,3)17-10(16)12(6-4-8-13)7-5-9(14)15/h13H,4-8H2,1-3H3,(H,14,15)
    • InChI Key: CTTXPICSHIKRSX-UHFFFAOYSA-N
    • SMILES: N(CCCO)(CCC(=O)O)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 247.14197277Da
  • Monoisotopic Mass: 247.14197277Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.1Ų

3-{(tert-butoxy)carbonyl(3-hydroxypropyl)amino}propanoic acid Pricemore >>

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Enamine
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